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Compound of Interest

Compound Name:
2-Chloro-1,1,2-trifluoroethyl ethyl

ether

CAS No.: 310-71-4

Cat. No.: B1199022

Get Quote

2-Chloro-1,1,2-trifluoroethyl ethyl ether (CAS No. 310-71-4) is a halogenated ether

increasingly utilized by researchers in pharmaceutical and agrochemical synthesis.[1] Its

unique combination of a chloro- and trifluoro-substituted ethyl group confers desirable

properties, such as enhanced stability and specific reactivity, making it a valuable solvent and

building block.[1][2] However, the very characteristics that make it useful—its chemical

structure and volatility—also necessitate a rigorous and well-understood protocol for its

handling and storage to ensure the safety of laboratory personnel and the integrity of research

outcomes.

This guide moves beyond a simple recitation of safety data sheet (SDS) points. It is designed

to provide drug development professionals and researchers with the causal understanding

behind the safety protocols. By grounding our procedures in the physicochemical properties of

the molecule, we can create a self-validating system of safety that is both robust and intuitive.

Physicochemical and Hazard Profile
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A foundational understanding of the compound's properties is critical to anticipating its behavior

both in experimental setups and in the event of an accidental release. The presence of fluorine

atoms enhances chemical and thermal stability due to the strength of the C-F bond, while the

ether linkage presents a known, manageable risk of peroxide formation.[2]

Key Physical and Chemical Data
The following table summarizes the essential quantitative data for 2-Chloro-1,1,2-
trifluoroethyl ethyl ether.

Property Value Source(s)

CAS Number 310-71-4 [1]

Molecular Formula C₄H₆ClF₃O [1]

Molecular Weight 162.54 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point ~88 °C (190.4 °F) [1]

Density ~1.23 - 1.273 g/cm³ [1][3]

Flash Point 5 °C (41 °F) [3]

Note: The low flash point indicates that this substance is highly flammable and can form

ignitable vapor/air mixtures at or near room temperature.

Hazard Identification and GHS Classification
While a comprehensive, publicly available Safety Data Sheet for this specific CAS number is

not consistently available, a hazard profile can be reliably constructed based on the SDS of the

closely related compound, 2-Chloro-1,1,2-trifluoroethyl difluoromethyl ether (Enflurane), and

general principles for halogenated ethers.[1][4]

H315 - Causes skin irritation: Halogenated solvents can defat the skin, leading to dryness,

cracking, and irritation upon prolonged or repeated contact.[5]
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H319 - Causes serious eye irritation: The solvent properties can cause significant irritation or

damage to the delicate tissues of the eye.[1]

H335 - May cause respiratory irritation: As a volatile compound, its vapors can irritate the

mucous membranes of the respiratory tract.[1]

H336 - May cause drowsiness or dizziness: Inhalation of high concentrations of vapor can

have a narcotic effect on the central nervous system.[1]

H373 - May cause damage to organs (cardiovascular and central nervous system) through

prolonged or repeated exposure: Chronic exposure to halogenated compounds can lead to

cumulative organ toxicity.[1]

Laboratory Handling Protocols: A Proactive
Approach to Safety
Safe handling is predicated on minimizing exposure through all potential routes: inhalation,

dermal contact, and ingestion. This requires a multi-layered approach encompassing

engineering controls, personal protective equipment, and stringent procedural discipline.

Engineering Controls: The First Line of Defense
The primary method for controlling exposure to volatile chemicals is to handle them within a

properly functioning and certified laboratory chemical hood.[6] All transfers, reaction setups,

and work-ups involving 2-Chloro-1,1,2-trifluoroethyl ethyl ether must be performed in a hood

to capture vapors at the source. An eyewash station and safety shower must be immediately

accessible in the work area.[7]

Personal Protective Equipment (PPE) Selection
Workflow
PPE is not a substitute for engineering controls but is essential for protecting against splashes,

spills, and unforeseen exposures. The selection of appropriate PPE should be a deliberate

process based on the specific task.
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PPE Selection Logic

Task Assessment:
Handling 2-Chloro-1,1,2-
trifluoroethyl ethyl ether

Scale of Operation?

Small Scale (<50 mL)
Routine Transfer

 Small

Large Scale (>50 mL)
Reaction or Distillation

 Large

Potential for
Splash/Aerosol?

Standard PPE:
- Nitrile Gloves

- Safety Glasses
- Lab Coat

 Low

Enhanced PPE:
- Double Nitrile Gloves

- Chemical Goggles
- Face Shield

- Chemical Resistant Apron

 High
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Spill Response Logic

Spill Detected

Spill Size?

Small Spill
(<100 mL)

Contained in Hood

 Small

Large Spill (>100 mL)
or Outside Hood

 Large

1. Alert others in the area.
2. Use spill kit with absorbent pads.

3. Absorb spill, working from outside in.
4. Place waste in a sealed container.

5. Decontaminate area.

1. Alert everyone and evacuate the lab.
2. Close the lab door.

3. Pull the fire alarm if necessary.
4. Call Emergency Services / EHS.

5. Do NOT attempt to clean up.

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.

Waste Disposal
All waste containing 2-Chloro-1,1,2-trifluoroethyl ethyl ether, including contaminated spill

cleanup materials, must be treated as hazardous waste.

Collect Waste: Collect all waste in a designated, properly labeled, and sealed container. The

container must be compatible with halogenated organic solvents.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and list all

chemical constituents, including "2-Chloro-1,1,2-trifluoroethyl ethyl ether."
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Storage: Store the waste container in a satellite accumulation area, ensuring it is segregated

from incompatible waste streams.

Disposal: Arrange for pickup and disposal through your institution's certified EHS department

or a licensed hazardous waste contractor. Do not dispose of this chemical down the drain. [8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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